2-Ethyl-5-((3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[(3-methoxyphenyl)-(3-methylpiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C20H26N4O2S/c1-4-16-21-20-24(22-16)19(25)18(27-20)17(23-10-6-7-13(2)12-23)14-8-5-9-15(11-14)26-3/h5,8-9,11,13,17,25H,4,6-7,10,12H2,1-3H3
• InChI Key: SFPWLMHEFAJCJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)OC)N4CCCC(C4)C)O
• Molecular Formula: C20H26N4O2S
• Molecular Weight: 386.5 g/mol

Description

2-Ethyl-5-((3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H26N4O2S and its molecular weight is 386.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to 2-Ethyl-5-((3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol have been explored for their antimicrobial potential. For instance, novel pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines synthesized starting from related compounds showed promising antimicrobial activity (El‐Kazak & Ibrahim, 2013). This suggests a potential avenue for the development of new antimicrobial agents from similar molecular frameworks.

Anti-inflammatory and Analgesic Potential

Further research into structurally similar compounds revealed their anti-inflammatory and analgesic potentials. Compounds synthesized from 4-amino-5-[1-(6-methoxy-2-naphthyl)ethyl]-3-mercapto-(4H)-1,2,4-triazole and various substituted aromatic acids demonstrated significant activity in this domain (Amir, Kumar, & Javed, 2007). This underscores the potential therapeutic applications of this compound and its analogs in managing pain and inflammation.

Anticonvulsant Activity

A study focused on the one-step synthesis of compounds closely related to this compound demonstrated promising anticonvulsant activity. Some of the synthesized compounds exhibited significant effects, suggesting potential applications in the treatment of convulsive disorders (Vijaya Raj & Narayana, 2006). This highlights the possibility of leveraging the chemical structure of this compound for developing new anticonvulsant therapies.

Mechanism of Action

Mode of Action

• As a nitrogen-oxygen free radical, TEMPO has the ability to capture other free radicals and quench singlet oxygen. It acts as an efficient oxidation catalyst, converting primary alcohols to aldehydes and secondary alcohols to ketones .

Result of Action

• TEMPO’s potential anti-inflammatory, analgesic, and ulcerogenic activities have been reported .